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Retrorsine is a hepatotoxic pyrrolizidine alkaloid (PA) found in various plants like ragwort and groundsel [1].

It requires metabolic activation to exert its toxic effects [2].

The table below summarizes key experimental findings for Retrorsine:

Parameter Experimental Data Experimental Model & Protocol

| Genotoxic Potency (BMDL10) | ~0.1 µM [3] | Model: Primary Human Hepatocytes (PHH) & HepG2-

CYP3A4 cells [3]. Protocol: Cells exposed to Retrorsine for 24h. Genotoxicity assessed via γH2AX

immunofluorescence (PHH) and Comet assay (HepG2). Benchmark Dose (BMD) modeling performed on

data [3]. | | Cytotoxic Potency (EC50) | ~70 µM [3] | Model: HepG2-CYP3A4 cells [3]. Protocol: 24-hour

exposure. Cytotoxicity determined via Resazurin reduction assay. EC50 is concentration that reduces cell

viability by 50% [3]. | | Hepatic Clearance | CLint,met (Rat): 4x higher than in mouse [2] | Model: Mouse

and rat PBTK model, informed by in vitro data [2]. Protocol: In vitro-in vivo extrapolation (IVIVE) of

metabolic clearance data [2]. | | Bioavailability & Absorption | Fraction Absorbed (Fa): ~78% [2] |

Model: In situ rat intestine perfusion model [2]. Protocol: Mesenteric blood collected during steady-state

perfusion. Amount of Retrorsine appeared in blood (Pblood) used to calculate Fa [2]. | | Plasma Protein

Binding | Fraction Unbound (fu): ~60% [2] | Protocol: Determined experimentally in plasma at 2 µM

concentration [2]. |
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Retrorsine Metabolic Activation and Toxicity Pathway

The following diagram illustrates the mechanism by which Retrorsine causes liver toxicity, based on data

from the search results [2] [1] [3].
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Diagram Title: Retrorsine Metabolic Activation and Toxicity Mechanism
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Research Implications

The data highlights why Retrorsine is a significant concern in toxicology. Its high absorption and potent

genotoxicity mean even low levels of exposure can be damaging. The structural features of Retrorsine

(cyclic diester) are linked to its high potency compared to other PAs [3]. This supports the use of Relative

Potency Factors (RPF) in risk assessment, where Retrorsine is assigned a high potency value [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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